
Navigating Time: A Guide to Longitudinal
Studies Using ANTAQ's Statistical Yearbook

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antaq

Cat. No.: B10773601 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

The Statistical Yearbook of the National Agency for Waterway Transportation (ANTAQ), known

as the "Estatístico Aquaviário," offers a rich and granular dataset for conducting powerful

longitudinal studies on the Brazilian maritime sector.[1][2] Spanning from 2010 to the present

and updated monthly, this publicly available data provides a unique opportunity to analyze

trends, assess the impact of interventions, and model future trajectories in a critical component

of global trade and supply chains.[1]

These application notes provide a detailed protocol for researchers, scientists, and drug

development professionals to leverage ANTAQ's data for longitudinal analysis. The focus is on

practical steps for data acquisition, preparation, and analysis, including a specific use case for

the pharmaceutical industry.

Understanding the ANTAQ Statistical Data
The "Estatístico Aquaviário" is not a static yearbook but a dynamic online panel with

downloadable historical datasets.[1] The data is compiled from information submitted by ports

and shipping companies and covers a wide range of activities within Brazilian ports and

waterways.
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The ANTAQ dataset is broadly categorized, allowing for multifaceted longitudinal research. Key

data tables available for download typically include:

Data Category Description
Potential Longitudinal
Research Areas

Port Movement

Detailed records of cargo

moved through each Brazilian

port, including public ports and

private terminals.

- Evolution of cargo throughput

by port and region.- Impact of

economic policies on port

activity.- Seasonal and cyclical

trends in cargo movement.

Cargo Profiles

Classification of cargo by type

(e.g., solid bulk, liquid bulk,

containerized, general cargo)

and specific commodity.

- Shifts in the composition of

Brazil's imports and exports.-

Growth or decline of specific

commodity trades over time.-

Analysis of supply chain

dynamics for key products.

Navigation Data

Information on different types

of navigation, including long-

haul (international), cabotage

(domestic coastal shipping),

and inland waterways.

- Changes in shipping routes

and trade lanes.- Growth of

domestic maritime transport

(cabotage).- Utilization and

development of inland river

transport.

Ship Docking & Operational

Times

Data on vessel calls, time in

port, and operational efficiency

metrics.

- Trends in port efficiency and

vessel turnaround times.-

Impact of infrastructure

investments on port

operations.- Analysis of port

congestion over time.

Data Granularity and Relevance for Drug Development
Professionals
For professionals in drug development and pharmaceuticals, the ANTAQ data offers a macro-

level view of the supply chain for raw materials and finished products. While the public data
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may not detail specific pharmaceutical products, it often classifies cargo into broader categories

such as "Chemical Products" or within containerized cargo data.[3] This allows for longitudinal

analysis of:

Import/Export Trends of Chemical Precursors: Tracking the volume and origin/destination of

chemical products, which can include precursors for pharmaceuticals.

Supply Chain Resilience: Analyzing the flow of containerized goods through key ports to

understand potential bottlenecks and vulnerabilities in the pharmaceutical supply chain.

Logistics Costs and Efficiency: Examining trends in port operational times for container

ships, which can be a proxy for the efficiency of the logistics chain for high-value goods like

pharmaceuticals.

Experimental Protocols for Longitudinal Studies
with ANTAQ Data
A longitudinal study using ANTAQ's data follows a structured process from data acquisition to

analysis and interpretation.

Phase 1: Data Acquisition and Preparation
Protocol 1: Acquiring and Structuring Historical Data

Navigate to the ANTAQ Data Portal: Access the official ANTAQ website and locate the

"Estatístico Aquaviário" or the open data portal. The historical data is available for download,

typically in compressed file formats (e.g., .zip) containing CSV or similar plain text files.[1]

Download Historical Datasets: Select the desired time period and data modules (e.g., port

movement, navigation). It is recommended to download the complete historical series to

ensure consistency.

Data Extraction and Merging: Unzip the downloaded files. Each year's or month's data may

be in a separate file. The first step is to merge these individual files into a single master

dataset for each data module.
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Understand the Data Structure: Locate the data layout or schema documentation. ANTAQ
provides XSD (XML Schema Definition) files that describe the structure and data types of the

variables.[4] These can be used as a data dictionary to understand the meaning of each

column in the dataset.

Data Cleaning and Formatting:

Standardize column names across all merged files.

Ensure consistent data formats, particularly for dates (e.g., YYYY-MM-DD).

Address missing values (e.g., through imputation or removal, depending on the extent and

nature of the missing data).

Recode categorical variables as needed for analysis.

Phase 2: Exploratory Data Analysis and Hypothesis
Formulation
Protocol 2: Time Series Exploration

Aggregate Data by Time Unit: For longitudinal analysis, aggregate the data by a consistent

time unit (e.g., monthly, quarterly, or annually).

Visualize Time Series Data: Plot key variables over time to identify trends, seasonality, and

structural breaks. For example, plot the total cargo moved per month for a specific port or the

total volume of "chemical products" imported annually.

Formulate Hypotheses: Based on the exploratory analysis and existing literature, formulate

specific hypotheses for your longitudinal study. For instance:

Hypothesis 1: The implementation of a new port infrastructure investment at Port X in year

Y led to a significant increase in container throughput in the subsequent years.

Hypothesis 2 (for Drug Development): There has been a significant shift in the primary

ports of entry for chemical products relevant to the pharmaceutical industry over the past

decade.
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Phase 3: Statistical Analysis
The choice of statistical method will depend on the research question and the nature of the

data.

Protocol 3: Interrupted Time Series Analysis (ITSA)

This quasi-experimental design is ideal for evaluating the impact of a specific event or policy

intervention.

Define Pre- and Post-Intervention Periods: Clearly define the time periods before and after

the event of interest (e.g., a policy change, infrastructure project).

Segmented Regression Model: Fit a segmented regression model to the time series data.

This model allows for a change in the level and slope of the time series after the intervention.

Yt = β0 + β1time + β2intervention + β3*time_after_intervention + εt

Yt: Outcome variable at time t

time: Continuous variable for time

intervention: Dummy variable (0 for pre-intervention, 1 for post-intervention)

time_after_intervention: Continuous variable for time since the intervention

Interpret Coefficients: The coefficients will indicate the change in the outcome variable's level

and trend after the intervention.

Protocol 4: Growth Curve Modeling

This technique is useful for modeling the trajectory of change over time for different groups

(e.g., different ports or cargo types).

Structure Data for Growth Curve Analysis: The data should be in a "long" format, with each

row representing an observation at a specific time point for a given unit of analysis (e.g., a

port).
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Fit a Multilevel Model: Use a multilevel (or mixed-effects) model to estimate individual growth

trajectories and the average trajectory for the population.

Level 1 Model (within-individual change):Y_ti = π_0i + π_1i*(time_ti) + e_ti

Level 2 Model (between-individual differences in change):π_0i = β_00 + r_0i and π_1i =

β_10 + r_1i

Analyze Growth Parameters: The model will provide estimates of the average initial level

(β_00), the average rate of change (β_10), and the variance in these parameters across the

units of analysis.

Visualization of Workflows and Logical
Relationships
The following diagrams, created using the DOT language for Graphviz, illustrate the key

workflows for conducting a longitudinal study with ANTAQ's data.
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Experimental workflow for longitudinal studies using ANTAQ data.
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Logical relationships in longitudinal analysis of ANTAQ data.

Case Study: Longitudinal Analysis of Chemical
Product Imports for the Pharmaceutical Sector
Objective: To analyze the trends in the maritime import of "chemical products" in Brazil over the

last decade, identifying key ports and shifts in import patterns. This analysis can provide

insights into the supply chain of precursors for the pharmaceutical industry.

Methodology:

Data Acquisition: Download and merge the "Port Movement" datasets from ANTAQ for the

period 2013-2023.

Data Filtering: Filter the dataset to include only import operations (Natureza da Operação =

'Importação') and cargo classified as "Produtos Químicos" (or similar relevant

classifications).

Data Aggregation: Aggregate the total weight (in tons) of these chemical product imports by

year and by port.

Longitudinal Analysis:
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Overall Trend: Plot the total annual imports of chemical products to visualize the overall

growth or decline over the decade.

Port-Specific Trends: Use Growth Curve Modeling to analyze the import trajectories of the

top 5 ports for chemical products. This will reveal if certain ports have seen a faster growth

in these imports compared to others.

Market Share Analysis: Calculate and plot the annual market share of each of the top 5

ports to identify shifts in the logistical importance of different entry points for chemical

products.

Expected Outcomes: This study would reveal long-term trends in the import of chemical

products, highlighting which ports are becoming more critical for the pharmaceutical supply

chain. This information can be valuable for strategic sourcing, logistics planning, and supply

chain risk assessment for drug development and manufacturing companies.

By following these protocols and utilizing the rich data available from ANTAQ, researchers can

conduct robust longitudinal studies that contribute to a deeper understanding of the dynamics

of the Brazilian maritime sector and its impact on various industries, including pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-longitudinal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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